Cas no 2098160-04-2 ((Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 2098160-04-2
• MF: C₈H₁₇N₃O₃
• MW: 203.238881826401
• CID: 5040139
• Update Time: 2025-10-11

(Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide
• (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C8H17N3O3/c1-2-14-7-4-11(3-6(7)12)5-8(9)10-13/h6-7,12-13H,2-5H2,1H3,(H2,9,10)
• InChI Key： DVULHEPUNICPJC-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C/C(=N/O)/N)CC1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: -1.1
• Topological Polar Surface Area: 91.3

Additional information on (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

Professional Introduction to (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098160-04-2)

Compound with the chemical name (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098160-04-2) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including ethoxy and hydroxypyrrolidin-1-yl, which contribute to its distinct chemical properties and reactivity. These features make it a valuable candidate for further exploration in various biochemical pathways and therapeutic interventions.

The synthesis of this compound involves a series of meticulously controlled chemical reactions, ensuring high purity and yield. The process typically begins with the preparation of the pyrrolidinone core, which is then functionalized with the appropriate substituents to achieve the desired molecular architecture. The introduction of the N'-hydroxyacetimidamide moiety further enhances the compound's potential utility, particularly in contexts where nucleophilic substitution reactions are required. This aspect of its structure is particularly intriguing for researchers exploring novel synthetic methodologies and catalytic systems.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide make it a promising candidate for such applications. Specifically, the presence of hydroxyl groups and ethoxy substituents suggests potential interactions with various enzymes and receptors, which could be exploited for therapeutic benefit. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain key enzymes involved in disease progression, making it a subject of intense research interest.

The pharmacological profile of this compound is currently under investigation in multiple preclinical studies. Researchers are focusing on its potential role in modulating inflammatory responses and its interactions with target proteins. The hydroxypyridine ring system is known to exhibit significant binding affinity for a variety of biological targets, which could make this compound a versatile tool for drug discovery. Additionally, the hydroxyacetimidamide moiety has been identified as a crucial pharmacophore in several bioactive molecules, further enhancing the likelihood that this compound will exhibit desirable pharmacological properties.

The synthesis and characterization of (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide have also provided valuable insights into synthetic methodologies that could be applied to other related compounds. The use of chiral auxiliaries and asymmetric catalysis has enabled the production of enantiomerically pure forms of this molecule, which is essential for evaluating its stereochemical specificity in biological systems. These advancements not only contribute to the development of this particular compound but also pave the way for future discoveries in medicinal chemistry.

From a regulatory perspective, the production and handling of this compound must adhere to stringent quality control measures to ensure safety and efficacy. Compliance with Good Manufacturing Practices (GMP) is essential for all stages of development, from initial synthesis to final product formulation. This ensures that the compound meets the necessary standards for preclinical and clinical studies, ultimately contributing to its safe and effective use in therapeutic applications.

The potential applications of (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including those being developed for agrochemicals and specialty chemicals. This versatility underscores the importance of investing in research that explores new applications for existing compounds, as it can lead to unexpected breakthroughs across multiple industries.

In conclusion, (Z)-2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide represents a significant advancement in pharmaceutical chemistry with potential applications ranging from drug development to industrial chemistry. Its unique structural features and promising pharmacological properties make it a subject of considerable interest among researchers worldwide. As further studies continue to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.